Cas no 2227823-81-4 (methyl 3-(1R)-1-hydroxyethylbenzoate)

• Product Name: methyl 3-(1R)-1-hydroxyethylbenzoate
• CAS No: 2227823-81-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 6082669
• PubChem ID: 124560173
• Update Time: 2025-05-20

methyl 3-(1R)-1-hydroxyethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1R)-1-hydroxyethylbenzoate
• Benzoic acid, 3-[(1R)-1-hydroxyethyl]-, methyl ester
• Methyl 3-[(1R)-1-hydroxyethyl]benzoate
• AT37892
• METHYL (R)-3-(1-HYDROXYETHYL)BENZOATE
• 2227823-81-4
• EN300-1754812

• Inchi： 1S/C10H12O3/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-7,11H,1-2H3/t7-/m1/s1
• InChI Key： NYOJUUILPLWPHN-SSDOTTSWSA-N
• SMILES： C(OC)(=O)C1=CC=CC([C@H](O)C)=C1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 291.9±23.0 °C(Predicted)
• pka: 14.14±0.20(Predicted)

Additional information on methyl 3-(1R)-1-hydroxyethylbenzoate

Methyl 3-(1R)-1-Hydroxyethylbenzoate: A Comprehensive Overview

Methyl 3-(1R)-1-hydroxyethylbenzoate, also known by its CAS number 2227823-81-4, is a compound of significant interest in various fields, including pharmaceuticals, cosmetics, and food additives. This compound is a derivative of benzoic acid, with a hydroxyl group attached to an ethyl chain at the R configuration, making it a chiral molecule. Its structure contributes to its unique properties and applications.

The chemical formula of methyl 3-(1R)-1-hydroxyethylbenzoate is C₉H₁₀O₃, and its molecular weight is approximately 166.17 g/mol. The compound exists as a white crystalline powder and is soluble in organic solvents such as ethanol and dichloromethane. Its melting point is around 95°C, and it has a faint aromatic odor.

Recent studies have highlighted the potential of methyl 3-(1R)-1-hydroxyethylbenzoate in the pharmaceutical industry, particularly as a precursor for more complex molecules. Researchers have explored its role in drug delivery systems, where its chiral nature can influence the bioavailability and efficacy of drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a building block for developing enantiomerically pure drugs, which are crucial for minimizing adverse effects and enhancing therapeutic outcomes.

In the cosmetic industry, methyl 3-(1R)-1-hydroxyethylbenzoate has found applications as a fragrance ingredient and an emulsifier. Its ability to dissolve both hydrophilic and lipophilic compounds makes it ideal for formulating creams, lotions, and other personal care products. Additionally, its mild odor profile makes it suitable for use in perfumes and colognes.

The synthesis of methyl 3-(1R)-1-hydroxyethylbenzoate typically involves multi-step reactions, including esterification and stereochemical control to achieve the desired R configuration. One common method involves the reaction of benzoic acid with (R)-glycidol methyl ether under acidic conditions, followed by purification to isolate the pure compound.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound. For example, researchers have explored enzymatic catalysis using lipases to facilitate the esterification process, reducing the need for harsh chemical reagents and improving yield efficiency.

In terms of safety and toxicity profiles, studies indicate that methyl 3-(1R)-1-hydroxyethylbenzoate is generally considered safe for use in cosmetics at concentrations up to 5%. However, prolonged exposure or ingestion may cause mild skin irritation or allergic reactions in sensitive individuals.

The global market for compounds like methyl 3-(1R)-1-hydroxyethylbenzoate is driven by increasing demand from pharmaceuticals and cosmetics sectors. Key players in this market include specialty chemical manufacturers who cater to both industrial and research needs.

In conclusion, methyl 3-(1R)-1-hydroxyethylbenzoate, with its unique chemical properties and versatile applications across multiple industries, remains a focal point for ongoing research and development efforts.